Cas no 12223-85-7 (Disperse Yellow 54)

• Product Name: Disperse Yellow 54
• CAS No: 12223-85-7
• MF: C₁₈H₁₁NO₃
• MW: 289.284844636917
• CID: 86740
• Update Time: 2026-05-14

Disperse Yellow 54 Chemical and Physical Properties

Names and Identifiers

• Disperse Yellow 54
• Disperse Yellow 3GE

• Inchi： InChI=1S/C18H11NO3/c20-14-9-10-5-1-4-8-13(10)19-16(14)15-17(21)11-6-2-3-7-12(11)18(15)22/h1-9,15,20H
• InChI Key： FDTLQXNAPKJJAM-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2N=C1C1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 289.07400
• Monoisotopic Mass: 289.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2

Experimental Properties

• Density: 1.435
• Boiling Point: 502℃
• Flash Point: 502 ºC at 760 mmHg
• Refractive Index: 1.736
• PSA: 67.26000
• LogP: 3.10320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones